Cas no 20187-62-6 (1-Propanone, 2-[(methylsulfonyl)oxy]-1-phenyl-)

• Product Name: 1-Propanone, 2-[(methylsulfonyl)oxy]-1-phenyl-
• CAS No: 20187-62-6
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 1391148
• PubChem ID: 13311958
• Update Time: 2025-04-20

1-Propanone, 2-[(methylsulfonyl)oxy]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-[(methylsulfonyl)oxy]-1-phenyl-
• (1-oxo-1-phenylpropan-2-yl) methanesulfonate
• 1-Oxo-1-phenylpropan-2-yl methanesulfonate
• DTXSID90536348
• SCHEMBL10712783
• 20187-62-6

• Inchi： 1S/C10H12O4S/c1-8(14-15(2,12)13)10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： IFDNPHWFOBYKOP-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.04566
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44